Cas no 1021265-97-3 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1021265-97-3
• MF: C₁₅H₁₈ClN₃O₃S₂
• MW: 387.904719829559
• CID: 6092012
• PubChem ID: 25856257
• Update Time: 2025-10-20

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
• 1021265-97-3
• AKOS024499902
• F5139-0182
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C15H18ClN3O3S2/c1-9-7-11(16)8-12-13(9)17-15(23-12)18-14(20)10-3-5-19(6-4-10)24(2,21)22/h7-8,10H,3-6H2,1-2H3,(H,17,18,20)
• InChI Key： WRPUMXXXHLRMGB-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NC2=NC3=C(C)C=C(Cl)C=C3S2)=O)CC1

Computed Properties

• Exact Mass: 387.0478115g/mol
• Monoisotopic Mass: 387.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021265-97-3, known as N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, agrochemicals, and advanced materials. The molecule's structure is characterized by a benzothiazole core, which is a fused bicyclic system consisting of a benzene ring and a thiazole ring. The presence of a chlorine substituent at the 6-position and a methyl group at the 4-position further enhances its chemical reactivity and stability.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry, particularly in the design of bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. The methanesulfonyl group attached to the piperidine ring in this compound adds to its functional versatility, enabling it to interact with biological targets through multiple mechanisms. Researchers have reported that such modifications can significantly influence the pharmacokinetic profiles of drugs, making them more effective and less prone to metabolic degradation.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the benzothiazole ring system through cyclization reactions, followed by functionalization at specific positions to introduce substituents like chlorine and methyl groups. The introduction of the methanesulfonyl group is typically achieved through nucleophilic substitution or coupling reactions, ensuring high regioselectivity and yield. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, reducing reaction times and enhancing product purity.

In terms of applications, this compound has shown promise in the development of novel therapeutics targeting chronic inflammatory diseases. Its ability to modulate key enzymes involved in inflammatory pathways makes it a valuable candidate for drug discovery programs. For instance, recent research has demonstrated its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Additionally, its structural flexibility allows for further modifications to enhance bioavailability and reduce off-target effects.

From a materials science perspective, this compound's electronic properties make it an attractive candidate for use in organic electronics. The benzothiazole moiety contributes to its conjugated π-system, which is essential for charge transport in organic semiconductors. Preliminary studies have indicated that thin films formed from this compound exhibit favorable electrical properties, suggesting its potential application in flexible electronics and optoelectronic devices.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound to unlock new applications in fields such as nanotechnology and green chemistry. By leveraging modern computational tools like machine learning algorithms for virtual screening and molecular docking studies, scientists aim to identify novel roles for this compound in drug delivery systems and environmental remediation technologies.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide represents a versatile platform for innovation across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and application-driven research, positions it as a key player in advancing both therapeutic development and materials innovation.